Cas no 2228752-46-1 (2-(but-3-yn-1-yl)-3-chloro-1,4-difluorobenzene)

• Product Name: 2-(but-3-yn-1-yl)-3-chloro-1,4-difluorobenzene
• CAS No: 2228752-46-1
• MF: C₁₀H₇ClF₂
• MW: 200.612388849258
• CID: 6524701
• PubChem ID: 165637212
• Update Time: 2025-05-21

2-(but-3-yn-1-yl)-3-chloro-1,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)-3-chloro-1,4-difluorobenzene
• EN300-1993637
• 2228752-46-1

• Inchi： 1S/C10H7ClF2/c1-2-3-4-7-8(12)5-6-9(13)10(7)11/h1,5-6H,3-4H2
• InChI Key： SHBUKHFMFLNKIV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1CCC#C)F)F

Computed Properties

• Exact Mass: 200.0204342g/mol
• Monoisotopic Mass: 200.0204342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Additional information on 2-(but-3-yn-1-yl)-3-chloro-1,4-difluorobenzene

Compound CAS No. 2228752-46-1: 2-(But-3-yn-1-yl)-3-chloro-1,4-difluorobenzene

The compound 2-(But-3-yn-1-yl)-3-chloro-1,4-difluorobenzene, identified by the CAS number 2228752-46-1, is a unique aromatic compound with a substituted benzene ring. This molecule features a chloro group at the 3-position and fluoro groups at the 1 and 4 positions, with a butynyl group attached at the 2-position. The presence of these substituents imparts specific electronic and steric properties to the molecule, making it of interest in various chemical and pharmaceutical applications.

Recent studies have highlighted the potential of fluorinated aromatic compounds in drug design due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability. The chloro-substituted benzene in this compound adds another layer of complexity, potentially influencing its reactivity and selectivity in chemical reactions. The terminal alkyne group (butynyl) at the 2-position is particularly reactive, making it a valuable starting material for further functionalization in organic synthesis.

In terms of synthesis, this compound can be prepared via a variety of methods, including nucleophilic aromatic substitution or coupling reactions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing such complex molecules with high precision. Researchers have demonstrated that the presence of electron-withdrawing groups like chlorine and fluorine on the aromatic ring facilitates these reactions by activating the ring toward nucleophilic attack.

The application of fluorinated aromatic compounds in materials science is another area gaining traction. For instance, fluorinated benzenes are being explored as precursors for high-performance polymers and electronic materials. The unique electronic properties of this compound make it a candidate for use in organic light-emitting diodes (OLEDs) or other optoelectronic devices.

Moreover, recent advancements in computational chemistry have enabled detailed studies of the electronic structure of such compounds. Quantum mechanical calculations have revealed that the fluorine atoms at the 1 and 4 positions significantly alter the electron density distribution on the benzene ring, which could be exploited for designing novel catalysts or sensors.

In conclusion, CAS No. 2228752-46-1, or 2-(But-3-yn-1-yl)-3-chloro-1,4-difluorobenzene, represents a versatile platform for further chemical exploration. Its combination of reactive functional groups and unique electronic properties positions it as a valuable compound in both academic research and industrial applications.